5-cyclopropyl-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-N-phenyl-1,2,4-triazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-N-phenyl-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C21H20N4O3/c1-24(15-5-3-2-4-6-15)21(26)20-22-19(14-7-8-14)23-25(20)16-9-10-17-18(13-16)28-12-11-27-17/h2-6,9-10,13-14H,7-8,11-12H2,1H3
• InChI Key: AJIHARBOCWDCFL-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2=NC(=NN2C3=CC4=C(C=C3)OCCO4)C5CC5
• Molecular Formula: C21H20N4O3
• Molecular Weight: 376.4 g/mol

Description

5-cyclopropyl-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-N-phenyl-1,2,4-triazole-3-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a cyclopropyl group, a benzodioxin ring, and a triazole ring, making it an interesting subject for research in chemistry, biology, and medicine.

Preparation Methods

The synthesis of 5-cyclopropyl-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-N-phenyl-1,2,4-triazole-3-carboxamide involves multiple steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the cyclopropyl and benzodioxin intermediates, followed by their coupling with the triazole ring. Industrial production methods may involve optimizing these steps to increase yield and purity, often using catalysts and controlled reaction environments.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in reduced forms of the compound.

Substitution: Nucleophilic substitution reactions can occur, especially at the triazole ring, using reagents like sodium hydride or potassium tert-butoxide. The major products formed depend on the specific reagents and conditions used.

Scientific Research Applications

5-cyclopropyl-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-N-phenyl-1,2,4-triazole-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropyl and benzodioxin groups may play a role in binding to these targets, while the triazole ring can participate in various biochemical reactions. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Compared to other similar compounds, 5-cyclopropyl-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-N-phenyl-1,2,4-triazole-3-carboxamide stands out due to its unique combination of functional groups. Similar compounds include:

Cyclopropyl derivatives: These compounds share the cyclopropyl group but differ in other functional groups.

Benzodioxin derivatives: These compounds contain the benzodioxin ring but may have different substituents.

Triazole derivatives: These compounds feature the triazole ring and vary in other structural elements.

This compound’s uniqueness lies in its specific arrangement of these functional groups, which can lead to distinct chemical and biological properties.